(E)-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C19H19N5O2S/c25-17(8-7-16-4-2-12-27-16)21-10-11-23-19(26)24(15-5-6-15)18(22-23)14-3-1-9-20-13-14/h1-4,7-9,12-13,15H,5-6,10-11H2,(H,21,25)/b8-7+
• InChI Key: VITXGJHGFLWXED-BQYQJAHWSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)C=CC3=CC=CS3)C4=CN=CC=C4
• Isomeric SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)/C=C/C3=CC=CS3)C4=CN=CC=C4
• Molecular Formula: C19H19N5O2S
• Molecular Weight: 381.5 g/mol

Description

(E)-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C19H19N5O2S and its molecular weight is 381.45. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

• The compound exhibits features like intermolecular hydrogen bonding and π-π stacking, which are important for its structural stability and interactions (Lee et al., 2009).
• Synthesis processes often involve the addition of thiols to C=C double bonds of related acrylonitriles, acrylamides, and acrylates to form derivatives (Vardanyan et al., 2021).
• Advanced synthesis methods include the reaction of related compounds with various aromatic aldehydes, hydrazine hydrate, and other reagents (Panchal & Patel, 2011).

Structural and Physicochemical Properties

• Studies focus on the crystal structure and molecular interactions, providing insights into the compound's chemical behavior and potential for further modifications (El‐Sayed et al., 2008).
• Theoretical studies, such as those using density functional theory (DFT), help understand the compound's electronic structure and reaction mechanisms (Modzelewska-Banachiewicz et al., 2012).

Potential Applications

• Some studies have explored the compound's use in synthesizing other biologically active heterocyclic compounds, potentially useful as insecticidal agents (Soliman et al., 2020).
• The compound's derivatives have been studied for their antimicrobial activities, showing potential as pharmaceutical agents (Fandaklı et al., 2012).